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Compound of Interest

Compound Name: (R)-Linezolid-d3

Cat. No.: B12413439

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth look at (R)-Linezolid-d3, a deuterated isotopologue of the oxazolidinone antibiotic,

Linezolid. This document outlines its chemical properties, analytical applications, and metabolic

pathways.

Core Molecular Data
(R)-Linezolid-d3, the deuterated form of the (R)-enantiomer of Linezolid, is primarily utilized as

an internal standard in pharmacokinetic and metabolic studies. The incorporation of three

deuterium atoms on the acetamide methyl group results in a distinct mass shift, facilitating its

use in mass spectrometry-based quantification assays.
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Property Value Citations

Chemical Formula C₁₆H₁₇D₃FN₃O₄ [1][2]

Molecular Weight 340.36 g/mol [1][3][4]

Synonyms (R)-PNU-100766-d3

Appearance White to Off-White Solid

Solubility
Soluble in Chloroform

(Slightly), Methanol (Slightly)

Analytical Applications and Experimental Protocols
(R)-Linezolid-d3 is a critical tool for the accurate quantification of Linezolid in biological

matrices such as plasma and serum. Its use as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods corrects for variations in sample preparation

and instrument response.

Experimental Protocol: Quantification of Linezolid in
Human Serum by LC-MS/MS
This protocol outlines a common method for the determination of Linezolid concentrations in

human serum using (R)-Linezolid-d3 as an internal standard.

1. Sample Preparation:

To 20 µL of human serum in a microcentrifuge tube, add 20 µL of a calibration or quality

control standard solution.

Add 160 µL of a solution of (R)-Linezolid-d3 (the internal standard) in acetonitrile.

Vortex the mixture to precipitate proteins.

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.
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2. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography:

Column: A C18 reversed-phase column (e.g., Waters X-bridge C18, 150 x 4.6 mm, 3.5

µm) is typically used.

Mobile Phase: A gradient elution with 0.1% formic acid in water (Mobile Phase A) and

0.1% formic acid in acetonitrile (Mobile Phase B) is employed.

Flow Rate: A standard flow rate is 0.6 mL/min.

Mass Spectrometry:

Ionization: Positive electrospray ionization (ESI+) is used.

Detection: The mass spectrometer is operated in multiple reaction monitoring (MRM)

mode to detect specific precursor-to-product ion transitions for Linezolid and (R)-
Linezolid-d3.

3. Data Analysis:

The concentration of Linezolid in the samples is determined by calculating the peak area

ratio of the analyte to the internal standard and comparing this to a standard curve.

Metabolic Pathways of Linezolid
Linezolid undergoes oxidation of its morpholine ring to form two primary, inactive metabolites:

PNU-142586 and PNU-142300. (R)-Linezolid-d3 is used to trace these metabolic

transformations in pharmacokinetic studies. The metabolic fate of Linezolid is not primarily

mediated by the cytochrome P450 enzyme system.
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Caption: Metabolic pathway of Linezolid.

Mechanism of Action
Linezolid is a protein synthesis inhibitor. It binds to the 23S ribosomal RNA of the 50S subunit

of the bacterial ribosome, preventing the formation of a functional 70S initiation complex, which

is a crucial step in bacterial protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(R)-Linezolid-d3: A Technical Overview for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413439/docs#r-linezolid-d3-a-technical-overview-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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